2-(ethylamino)-3-{(Z)-[4-oxo-3-(3-phenylpropyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one
CAS No.:
Cat. No.: VC16281479
Molecular Formula: C23H22N4O2S2
Molecular Weight: 450.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H22N4O2S2 |
|---|---|
| Molecular Weight | 450.6 g/mol |
| IUPAC Name | (5Z)-5-[[2-(ethylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-phenylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
| Standard InChI | InChI=1S/C23H22N4O2S2/c1-2-24-20-17(21(28)26-13-7-6-12-19(26)25-20)15-18-22(29)27(23(30)31-18)14-8-11-16-9-4-3-5-10-16/h3-7,9-10,12-13,15,24H,2,8,11,14H2,1H3/b18-15- |
| Standard InChI Key | MKQCXWSHTZSGNN-SDXDJHTJSA-N |
| Isomeric SMILES | CCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCCC4=CC=CC=C4 |
| Canonical SMILES | CCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCCC4=CC=CC=C4 |
Introduction
The compound 2-(ethylamino)-3-{(Z)-[4-oxo-3-(3-phenylpropyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that combines elements of pyrido[1,2-a]pyrimidine and thiazolidine rings. This compound is of interest due to its potential biological activities, which can be attributed to its unique structural features.
Research Findings and Data
Given the lack of specific information on this compound in the search results, a detailed data table cannot be constructed. Typically, research findings would include data on biological activity, chemical properties, and synthesis conditions.
Table: General Information on Similar Compounds
| Compound Feature | General Information |
|---|---|
| Chemical Structure | Complex ring systems involving pyrido[1,2-a]pyrimidine and thiazolidine. |
| Biological Activities | Potential anti-inflammatory, antimicrobial effects based on similar compounds. |
| Synthesis | Typically involves multi-step organic synthesis methods. |
| Solubility/Stability | Specific data not available; generally depends on molecular structure. |
Future Directions
-
Synthesis Optimization: Developing efficient synthesis protocols to produce this compound in high yield.
-
Biological Activity Screening: Evaluating the compound's potential biological activities through in vitro and in vivo studies.
-
Structural Modifications: Exploring structural analogs to enhance desired properties or activities.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume